molecular formula C11H12BrNO B8710074 3-Bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one CAS No. 91167-28-1

3-Bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one

Cat. No. B8710074
CAS RN: 91167-28-1
M. Wt: 254.12 g/mol
InChI Key: OMKOWVBSFUQKIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

91167-28-1

Molecular Formula

C11H12BrNO

Molecular Weight

254.12 g/mol

IUPAC Name

3-bromo-3,4,5,6-tetrahydro-1H-1-benzazocin-2-one

InChI

InChI=1S/C11H12BrNO/c12-9-6-3-5-8-4-1-2-7-10(8)13-11(9)14/h1-2,4,7,9H,3,5-6H2,(H,13,14)

InChI Key

OMKOWVBSFUQKIK-UHFFFAOYSA-N

Canonical SMILES

C1CC(C(=O)NC2=CC=CC=C2C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.7 g of 3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one, J. Chem. Soc. (C), 2176 (1969) in chloroform (75 ml), phosphorus pentachloride (5.9 g) is added in portions, while maintaining the temperature at 0°-5° C. When addition is complete, iodine (60 mg) is added, followed by bromine (4.5 g), which is added dropwise over five minutes. The mixture is then refluxed for 4 hours. The chloroform solution is evaporated and the residue partitioned between ice/water (60 ml) and dichloromethane (100 ml). The organic phase is dried over magnesium sulfate and evaporated under reduced pressure. The crude residue is purified by chromatography on silica gel, eluting with ether/hexane mixtures. Concentration of the appropriate fractions yields 3-bromo-3,4,5,6-tetrahydro-1-benzazocin-2(1H)-one.
Quantity
4.7 g
Type
reactant
Reaction Step One
[Compound]
Name
( C )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5.9 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two
Quantity
60 mg
Type
reactant
Reaction Step Three
Quantity
4.5 g
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.